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Compound of Interest

Compound Name: 4-Phenylazobenzoyl chloride

Cat. No.: B091048

Essential Safety and Handling Guide for 4-
Phenylazobenzoyl Chloride

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 4-Phenylazobenzoyl chloride (CAS No. 104-24-5). The following
procedures are designed for researchers, scientists, and professionals in drug development to
ensure safe laboratory operations.

Chemical Identification and Hazard Summary

4-Phenylazobenzoyl chloride is a reactive acyl chloride compound.[1] It is classified as a
hazardous chemical and requires strict adherence to safety protocols.[2][3][4] It is primarily
used in chemical synthesis, such as for polyacetylene derivatives.[1][5]

Key Hazards:
o Corrosivity: Causes severe skin burns and eye damage.[5][6][7][8]

» Reactivity: Reacts violently with water and moisture, liberating toxic and corrosive gases
such as hydrogen chloride.[2][3] It is sensitive to air and moisture.[6]

o Respiratory Irritation: May cause respiratory irritation if inhaled.[3][4][6][8]

Chemical and Physical Properties
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Property

CAS Number

Value

104-24-5[1][5][7]

Molecular Formula

C13HoCIN20[1]

Molecular Weight

244.68 g/mol [1][5]

Appearance

Light yellow to brown powder or crystal[7]

| Melting Point | 94-97 °C[5] |

GHS Hazard Classification

Classification

Skin Corrosion/irritation

Code

Category 1B

Description

H314: Causes severe skin
burns and eye damage|[5]

[61[71[8]

Serious Eye Damage

Category 1

H314: Causes severe skin

burns and eye damage[5][6]

| Corrosive to Metals | - | H290: May be corrosive to metals[7] |

Required Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to prevent exposure. All PPE should be

inspected before use.
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Body Part Required PPE Specification

Must be worn over safety
Safety Goggles & Full-face goggles to protect against
Eyes/Face )
Shield splashes and vapors.[9][10]

[11]

Nitrile or butyl rubber gloves
) ) are recommended.[11][12]
Hands Chemical-Resistant Gloves
Always check for tears or holes

before use.

A fully-buttoned lab coat is the

Chemical-Resi Lab minimum requirement. For
emical-Resistant La
Body Coat/Sui larger quantities, a chemical-
oat/Suit
resistant suit or apron is

necessary.[9][10][12]

Use a NIOSH/MSHA-approved
respirator with cartridges
suitable for acid gases and

Respiratory Respirator organic vapors, especially
when handling the powder
outside of a fume hood or if
dust is generated.[3][5][9]

Chemical-resistant boots are

recommended, especially
Feet Closed-toe Shoes ]

when handling larger

quantities.[10][13]

Standard Operating Protocol: Handling 4-
Phenylazobenzoyl Chloride

This step-by-step protocol ensures a safe operational workflow from preparation to cleanup.

Step 1: Preparation
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Work Area: All handling of 4-Phenylazobenzoyl chloride must be conducted within a
certified chemical fume hood.[3][4]

Emergency Equipment: Ensure an eyewash station and safety shower are immediately
accessible and unobstructed.[3][4]

Materials: Assemble all necessary equipment (spatulas, glassware, weighing paper, reaction
vessels) inside the fume hood. Ensure all glassware is dry.

Incompatible Materials: Keep water, alcohols, strong bases, amines, and strong oxidizing
agents away from the work area.[6]

Step 2: Weighing and Dispensing

Don PPE: Put on the full required PPE before opening the container.

Inert Atmosphere: If the procedure is sensitive to moisture, consider handling the compound
under an inert atmosphere (e.g., nitrogen or argon).

Dispensing: Open the container inside the fume hood. Carefully dispense the required
amount of the powder, avoiding the creation of dust.[2]

Seal Container: Tightly close the container immediately after dispensing to minimize
exposure to air and moisture.[3][4][6]

Step 3: Use in Reaction

Addition: Add the 4-Phenylazobenzoyl chloride to the reaction vessel slowly and in a
controlled manner.

Monitoring: Continuously monitor the reaction for any signs of uncontrolled exothermic
activity.

Quenching: Prepare a suitable quenching agent (e.g., a non-aqueous solvent followed by a
basic solution) according to your specific reaction protocol.

Emergency Procedures
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Immediate and correct response is critical in an emergency.

Spill Response Protocol

o Evacuate: Alert personnel in the immediate area and evacuate if necessary.

o Ventilate: Ensure the chemical fume hood is operating at maximum capacity.

¢ Containment:

o DO NOT USE WATER.[2][14]

o Cover the spill with a dry, inert absorbent material such as sand, dry earth, or vermiculite.
[3][14]

o Use non-sparking tools to carefully sweep or scoop the absorbed material into a
designated, labeled hazardous waste container.[14]

o Decontamination: Decontaminate the spill area with a suitable solvent (e.g., isopropanol),
followed by a thorough wash with soap and water, collecting all cleaning materials as
hazardous waste.

e Reporting: Report the incident to the laboratory supervisor or safety officer.

First Aid Measures
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Exposure Route Immediate Action

Immediately take off all contaminated

clothing.[6][7] Rinse skin with copious
Skin Contact amounts of water for at least 15 minutes.

[6]1[9] Seek immediate medical attention.

[61Le]

Immediately rinse cautiously with water for

several minutes, holding eyelids open.[6][7][9]
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[6]

Seek immediate medical attention.[6][7][8]

Move the person to fresh air and keep them
comfortable for breathing.[7][9] If breathing is
Inhalation difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[6]

| Ingestion | Rinse mouth with water.[6][7][9] DO NOT induce vomiting.[6][7][9] Never give
anything by mouth to an unconscious person.[2] Seek immediate medical attention.[6] |

Storage and Disposal Plan
Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated area designated for
corrosive materials.[2][3][6]

e The storage area should be locked up.[3][4][6]

e Protect from moisture and keep away from water or moist air.[2][4] The material is moisture-
sensitive.[6]

Disposal
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» Waste Generation: All materials contaminated with 4-Phenylazobenzoyl chloride, including
disposable PPE, absorbent materials from spills, and empty containers, must be treated as
hazardous waste.

o Containerization: Place waste in a clearly labeled, sealed container suitable for corrosive
solids.

» Disposal Route: Dispose of contents and container at an approved waste disposal plant in
accordance with all local, regional, and national regulations.[3][4][7] Do not empty into
drains.[3]

Workflow for Handling 4-Phenylazobenzoyl Chloride
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1. Preparation Phase

Verify Fume Hood & Safety Shower/Eyewash W Personnel Exposure

\ 4

Don Full PPE
(Goggles, Face Shield, Gloves, Lab Coat)

\ 4

Assemble Dry Glassware & Equipment

2. Handling Phav (in Fume Hood)

Dispense Powder Carefully
(Avoid Dust)

\ 4

Tightly Reseal Container

\ 4

Perform Reaction/Procedure

3. Cleanup & Ef’sposal Phase

Decontaminate Glassware & Surfaces

\ 4

Segregate Waste
(Solid, Liquid, Sharps)

\ 4

Package & Label Hazardous Waste

\ 4
Doff & Dispose of Contaminated PPE

End of Procedure
\ 4

end

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Phenylazobenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b091048?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/4-phenylazo-benzoyl-chloride-104-24-5
https://datasheets.scbt.com/sds/aghs/en/sc-223601.pdf
https://www.fishersci.com/store/msds?partNumber=AC150190050&productDescription=4-CHLOROBENZOYL+CHLORIDE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150431000&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/173452
https://www.fishersci.com/store/msds?partNumber=CC53702DE&productDescription=4-PHENOXYBENZOYL+CHLORID+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/p/P0144
https://www.tcichemicals.com/OP/en/p/P0144
https://www.cdhfinechemical.com/images/product/msds/37_1485261044_4-ChloroBenzoylChloride-CASNO-122-01-0-MSDS.pdf
https://corecheminc.com/safe-handling-guide-hydrochloric-acid/
https://www.accio.com/plp/acid-resistant-ppe
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.epa.gov/emergency-response/personal-protective-equipment
https://pim-resources.coleparmer.com/sds/02770.pdf
https://www.benchchem.com/product/b091048#personal-protective-equipment-for-handling-4-phenylazobenzoyl-chloride
https://www.benchchem.com/product/b091048#personal-protective-equipment-for-handling-4-phenylazobenzoyl-chloride
https://www.benchchem.com/product/b091048#personal-protective-equipment-for-handling-4-phenylazobenzoyl-chloride
https://www.benchchem.com/product/b091048#personal-protective-equipment-for-handling-4-phenylazobenzoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091048?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

